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Topic: Tricine-SDS-PAGE vs. Glycine-SDS-PAGE for
Peptides & Small Proteins (<30 kDa)
The Mechanistic Basis: Why Switch to Tricine?

The Core Problem: In standard Laemmli (Tris-Glycine) systems, the trailing ion is glycine (pKa
9.6).[1] At the stacking pH (6.8), glycine is only partially charged and moves slowly. For
proteins >30 kDa, this creates a tight "stack" between the leading chloride ions and the trailing
glycine. However, small proteins (<20 kDa) have high mobility and often "outrun” the glycine
stack, causing them to unstack and smear before entering the resolving gel.

The Tricine Solution: The Schégger & von Jagow system replaces glycine with Tricine (pKa
8.15).[1]

» Higher Mobility: Tricine is more acidic than glycine. At the stacking pH, a higher percentage
of Tricine is negatively charged, making it move faster.

o Maintained Stacking: The faster trailing ion keeps small proteins "sandwiched" tightly against
the leading ion front until they hit the resolving gel.
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e Result: Sharp, distinct bands for peptides as small as 1 kDa.

Mechanism Visualization: lon Stacking Dynamics

Tricine System (<20 kDa)
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Figure 1: Comparison of ion stacking efficiency. In Tricine gels, the trailing ion moves fast
enough to keep small proteins compressed, preventing the diffusion seen in Glycine gels.

Standard Operating Procedure (SOP): Tricine-SDS-
PAGE

Guideline: This protocol is optimized for the resolution of proteins 1-30 kDa.

A. Buffer Preparation (Critical)
e Anode Buffer (10x): 1.0 M Tris-HCI, pH 8.9.

e Cathode Buffer (10x): 1.0 M Tris, 1.0 M Tricine, 1.0% SDS, pH ~8.25 (Do not adjust pH; the
mix yields this naturally).

o Gel Buffer (3x): 3.0 M Tris-HCI, 0.3% SDS, pH 8.45.

B. Gel Casting (16% Separating / 4% Stacking)
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Component Separating Gel (16%) Stacking Gel (4%)
Target Range 1-40 kDa Stacking
Acrylamide/Bis (49.5% T, 3%

0 10 mL 1mL

Gel Buffer (3x) 10 mL 3.1mL

Glycerol 3.2 g (Stabilizes LMW bands)

Water Add to 30 mL Add to 12.5 mL
Polymerization APS + TEMED APS + TEMED

Self-Validating Step: Ensure the separating gel is overlaid with water or isopropanol
immediately after pouring. A flat interface is critical for sharp resolution.

C. Running Conditions

e Load Samples: High loads (up to 20 ug) are tolerated better in Tricine gels than Glycine
gels.

e Initial Run: 30V (Constant Voltage) for 30—60 minutes. Why? Allows slow entry into the
stacking gel to minimize aggregation.

e Separation Run: Increase to 100-150V.

o Cooling:Mandatory. Tricine generates high heat. Use a cooling core or run in a cold room
(4°C) to prevent "smiling" bands.

Troubleshooting Guide: Diaghostic Q&A
Issue: "My bands below 10 kDa are fuzzy or invisible."

Diagnosis: Small proteins diffuse rapidly out of the gel matrix immediately after electrophoresis
stops. Solution:

o Fixation: You must fix the gel immediately. Soak in 5% Glutaraldehyde in 50% Methanol for
30-60 minutes.
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e Staining: Use Coomassie G-250 (colloidal) rather than R-250. G-250 does not penetrate the
gel as deeply, reducing background destaining time, which prevents LMW protein loss.

Issue: "The bands are distorted or 'smiling’ at the
edges."

Diagnosis: Joule heating. The high ionic strength of the Tricine buffer generates more heat than
Tris-Glycine. Solution:

¢ Reduce voltage.
« Fill the outer tank completely with Anode buffer to act as a heat sink.

e Run the gel in a 4°C cold room.

Issue: "l see a smear instead of a band for my
hydrophobic peptide."

Diagnosis: Aggregation or precipitation of hydrophobic residues. Solution:

e Add Urea: Incorporate 6M Urea into the spacer and separating gel. This helps solubilize
hydrophobic membrane peptides without altering the charge-to-mass ratio significantly.

Issue: "Western Blot signal is absent for proteins <10
kDa."

Diagnosis: "Blow-through." The protein passed through the membrane during transfer.[2]
Solution:

e Membrane: Switch to 0.2 um PVDF (0.45 um is too porous).

o Transfer Buffer: Remove SDS from the transfer buffer. SDS facilitates elution from the gel but
hinders binding to the membrane for small proteins.

o Fixation: For extremely small peptides, treat the membrane with 0.2% Glutaraldehyde in
PBS for 15 mins after transfer (Warning: May affect epitope recognition).
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Troubleshooting Logic Flow
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Figure 2: Diagnostic decision tree for resolving common LMW protein electrophoresis issues.

Comparative Data: Tricine vs. Glycine[1][3][4][5][6]
[7][8]
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Feature Tris-Glycine (Laemmli) Tris-Tricine (Schagger)
Optimal Range 30 — 200 kDa 1 - 100 kDa (Best <30 kDa)
Trailing lon Glycine (pKa 9.6) Tricine (pKa 8.[1][3]15)
Acrylamide % Typically 8-12% Typically 10-16.5%
Running pH ~9.5 ~8.25

Resolution of 5 kDa dP)(/);r (Diffuse/Stacked with Excellent (Sharp band)

Moderate (Tricine is more
Cost Low )
expensive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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